Cas no 13934-61-7 (3β,17α-dihydroxypregn-5-ene-21-carboxylic acid γ-lactone)

3β,17α-dihydroxypregn-5-ene-21-carboxylic acid γ-lactone structure
13934-61-7 structure
Product Name:3β,17α-dihydroxypregn-5-ene-21-carboxylic acid γ-lactone
CAS No:13934-61-7
MF:C22H32O3
MW:344.487687110901
CID:1267764
PubChem ID:13870446
Update Time:2025-04-20

3β,17α-dihydroxypregn-5-ene-21-carboxylic acid γ-lactone Chemical and Physical Properties

Names and Identifiers

    • 3beta,17alpha-Dihydroxypregn-5-ene-21-carboxylic acid gamma-lactone
    • 3-hydroxy-10,13-dimethyl-1,2,3,3',4,4',7,8,9,10,11,12,13,14,15,16-hexadecahydro-5'H-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-5'-one
    • 3beta,17alpha-Dihydroxypregn-5-ene-21-carboxylic acid γ-lactone
    • ,17&#x3B1
    • 3&#x3B2
    • -dihydroxypregn-5-ene-21-carboxylic acid &#x3B3
    • -lactone
    • Andrenolactone
    • SC 5018
    • DTXSID701156079
    • SCHEMBL18218190
    • 13934-61-7
    • EINECS 237-709-1
    • Pregn-5-ene-21-carboxylic acid, 3,17-dihydroxy-, I(3)-lactone, (3I(2),17I+/-)-
    • 3β,17α-dihydroxypregn-5-ene-21-carboxylic acid γ-lactone
    • Inchi: 1S/C22H32O3/c1-20-9-5-15(23)13-14(20)3-4-16-17(20)6-10-21(2)18(16)7-11-22(21)12-8-19(24)25-22/h3,15-18,23H,4-13H2,1-2H3/t15-,16+,17-,18-,20-,21-,22+/m0/s1
    • InChI Key: XBSQQVJXPODPRW-ANWZHMNCSA-N
    • SMILES: O1C(CC[C@]21CC[C@H]1[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]12C)O)=O

Computed Properties

  • Exact Mass: 344.23526
  • Monoisotopic Mass: 344.23514488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 0
  • Complexity: 639
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 190-192 ºC
  • Solubility: Almost insoluble (0.024 g/l) (25 º C),
  • PSA: 46.53
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